OTS964 hydrochloride

• CAS No.: 1338545-07-5
• Product Name: OTS964 hydrochloride
• Molecular Formula: C23H25ClN2O2S
• Molecular Weight: 392.51
• IUPAC Name: 9-[4-[(2R)-1-(dimethylamino)propan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride
• Standard InChI: InChI=1S/C23H24N2O2S.ClH/c1-13-11-18(26)19(16-7-5-15(6-8-16)14(2)12-25(3)4)20-17-9-10-28-22(17)23(27)24-21(13)20;/h5-11,14,26H,12H2,1-4H3,(H,24,27);1H/t14-;/m0./s1
• Standard InChIKey: YHPWOYBWUWSJDW-UQKRIMTDSA-N
• SMILES: CC1=CC(=C(C2=C1NC(=O)C3=C2C=CS3)C4=CC=C(C=C4)C(C)CN(C)C)O.Cl
• Appearance: Solid powder
• Description: OTS964 hydrochloride(cas 1338545-07-5) is a potent TOPK inhibitor with an IC50 value of 28 nM. OTS964 is a dimethylated derivative of OTS514. OTS964 can inhibit TOPK kinase activity with high affinity and selectivity. TOPK (T-lymphokine-activated killer cell-originated protein kinase) is a protein that is found in a wide range of human cancers and is believed to work as an oncogene, promoting tumor growth. OTS964 inhibits the growth of TOPK-positive cells with low IC50 values [A549 (31 nM), LU-99 (7.6 nM), DU4475 (53 nM), MDA-MB-231 (73 nM), T47D (72 nM), Daudi (25 nM), UM-UC-3 (32 nM), HCT-116(33nM), MKN1(38nM), MKN45(39nM), HepG2(19nM), MIAPaca-2 (30 nM), and 22Rv1 (50 nM)].
• Purity: > 98%
• Synonyms: (R)-9-[4-[1-(Dimethylamino)propan-2-yl]phenyl]-8-hydroxy-6-methylthieno[2,3-c]quinolin-4(5H)-one Hydrochloride; OTS964 hydrochloride; OTS-964 hydrochloride; OTS964 HCl
• Reference: 1. Oncotarget. 2017 Dec 9;9(3):3043-3059. doi: 10.18632/oncotarget.23077.; eCollection 2018 Jan 9.; ; Targeting the T-Lak cell originated protein kinase by OTS964 shrinks the size of ; power-law coded heterogeneous glioma stem cell populations.; ; Sugimori M(1), Hayakawa Y(2), Koh M(2), Hayashi T(2), Tamura R(1), Kuroda S(2).; ; Author information: ; (1)Department of Integrative Neuroscience, University of Toyama, 2630 Sugitani,; Toyama, Toyama 930-0194, Japan.; (2)Department of Neurosurgery, University of Toyama, 2630 Sugitani, Toyama,; Toyama 930-0194, Japan.; ; Glioblastoma resists chemoradiotherapy, then, recurs to be a fatal; space-occupying lesion. The recurrence is caused by re-growing cell populations; such as glioma stem cells (GSCs), suggesting that GSC populations should be; targeted. This study addressed whether a novel anti-cancer drug, OTS964, an; inhibitor for T-LAK cell originated protein kinase (TOPK), is effective in; reducing the size of the heterogeneous GSC populations, a power-law coded; heterogeneous GSC populations consisting of glioma sphere (GS) clones, by; detailing quantitative growth properties. We found that OTS964 killed GS clones; while suppressing the growth of surviving GS clones, thus identifying; clone-eliminating and growth-disturbing efficacies of OTS964. The efficacies led ; to a significant size reduction in GS populations in a dose-dependent manner. The; surviving GS clones reconstructed GS populations in the following generations;; the recovery of GS populations fits a recurrence after the chemotherapy. The; recovering GS clones resisted the clone-eliminating effect of OTS964 in; sequential exposure during the growth recovery. However, surprisingly, the; resistant properties of the recovered-GS clones had been plastically canceled; during self-renewal, and then the GS clones had become re-sensitive to OTS964.; Thus, OTS964 targets GSCs to eliminate them or suppress their growth, resulting; in shrinkage of the power-law coded GSC populations. We propose a therapy; focusing on long-term control in recurrence of glioblastoma via reducing the size; of the GSC populations by OTS964.
• PubChem Compound: 89675898
• Last Modified: Nov 11 2021